3-Chloroimidazo[1,2-a]pyrazine

• IUPAC Name: 3-chloroimidazo[1,2-a]pyrazine
• InChI: InChI=1S/C6H4ClN3/c7-5-3-9-6-4-8-1-2-10(5)6/h1-4H
• InChI Key: NLCZMMKTARJHDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=CN=C2C=N1)Cl
• Molecular Formula: C6H4ClN3
• Molecular Weight: 153.57 g/mol
• CAS No.: 1429665-39-3

Description

3-Chloroimidazo[1,2-a]pyrazine is a nitrogen-containing heterocyclic compound. It has a molecular weight of 153.57.

Synthesis Analysis

Imidazo[1,2-a]pyrazine acts as a versatile scaffold in organic synthesis and drug development. The progress made in synthetic methods and its reactivity and multifarious biological activity have been compiled. Regioselective metalations of 6-chloroimidazo[1,2-a]pyrazine using TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl) such as TMPMgCl·LiCl and TMP2Zn·2MgCl2·2LiCl provided Zn- and Mg-intermediates.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C6H4ClN3.

Chemical Reactions Analysis

The regioselective functionalization of the underexplored fused N-heterocycle imidazo[1,2-a]pyrazine has been developed. This involves regioselective metalations of 6-chloroimidazo[1,2-a]pyrazine using TMP-bases.

Physical And Chemical Properties Analysis

This compound is a solid substance. It should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Development of Novel Compounds

The synthesis of 3-Aminoimidazo[1,2-a]pyrazine derivatives through the Groebke–Blackburn–Bienaymé multicomponent reaction showcases its importance as a scaffold in drug discovery. The efficient scale-up process for these derivatives indicates their potential for industrial application in creating various drugs (M. Baenziger, Estelle Durantie, C. Mathes, 2017).

Antibacterial Activity

The synthesis of new fused Pyrazol Pyrimidin derivatives, which involve the reaction of 2-(chloromethyl) benzimidazole with various agents, has been studied for antibacterial activity. These studies show that certain compounds exhibit high inhibitory activity against bacteria, underlining the medicinal chemistry applications of these derivatives (E. H. Zimam, 2014).

Kinase Inhibition for Cancer Therapy

The development of 3,8-diaminoimidazo[1,2-a]pyrazines using the Blackburn reaction followed by nucleophilic aromatic substitution highlights the potential of these compounds as kinase inhibitors, which could be significant in cancer therapy. The inhibition of STAT5-dependent transcription by these compounds showcases their application in targeting specific pathways involved in cancer (Margherita Guasconi et al., 2011).

Chemiluminescent Properties

The concise synthesis of 3,7-dihydroimidazo[1,2a]pyrazine-3-ones from 2-amino-3,5-dibromopyrazine, which includes the strategy for regiospecific incorporation of carboxyalkyl linkers, demonstrates the chemiluminescent properties of these molecules. This has significant implications for their use in bioconjugation and the development of diagnostic tools (M. Adamczyk et al., 2003).

Heterocyclic Synthesis and Biological Evaluation

The synthesis of novel heterocyclic compounds containing a sulfonamido moiety for use as antibacterial agents illustrates the versatility of pyrazine derivatives in drug development. The compounds synthesized show high antibacterial activity, indicating their potential as effective treatments for bacterial infections (M. E. Azab et al., 2013).

Safety and Hazards

The safety information for 3-Chloroimidazo[1,2-a]pyrazine includes several hazard statements: H302-H312-H315-H319-H332-H335. Precautionary statements include P261-P264-P270-P271-P280-P301+P312-P302+P352-P304+P340-P305+P351+P338-P330-P332+P313-P337+P313-P362-P403+P233-P405-P501.

Future Directions

The future directions for 3-Chloroimidazo[1,2-a]pyrazine involve further exploration of its regioselective functionalization. This includes nucleophilic additions at position 8 as well as selective Negishi cross-couplings.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyrazines, the class of compounds to which 3-chloroimidazo[1,2-a]pyrazine belongs, are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . They have been used in the development of kinase inhibitors and AKT inhibitors .

Mode of Action

The functionalization of imidazo[1,2-a]pyrazines, a process that modifies their chemical structure and properties, has been achieved through radical reactions involving transition metal catalysis, metal-free oxidation, and photocatalysis strategies .

Biochemical Pathways

The functionalization of imidazo[1,2-a]pyrazines is known to involve radical reactions , which are fundamental biochemical processes that can influence a wide range of pathways.

Pharmacokinetics

N-heterocycles, the broader category of compounds to which this compound belongs, are known for their favorable pharmacokinetics .

Result of Action

Imidazo[1,2-a]pyrazines have been used in the development of kinase inhibitors and akt inhibitors , suggesting that they may have significant effects on cellular signaling pathways.

Action Environment

The functionalization of imidazo[1,2-a]pyrazines has been achieved under various conditions, including transition metal catalysis, metal-free oxidation, and photocatalysis , suggesting that these processes may be influenced by environmental factors.